4-(N-benzyl-N-methylsulfamoyl)-N-(1-ethyl-2-oxo-1,2-dihydrobenzo[cd]indol-6-yl)benzamide
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Description
4-(N-benzyl-N-methylsulfamoyl)-N-(1-ethyl-2-oxo-1,2-dihydrobenzo[cd]indol-6-yl)benzamide is a useful research compound. Its molecular formula is C28H25N3O4S and its molecular weight is 499.59. The purity is usually 95%.
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Scientific Research Applications
Carbonic Anhydrase Inhibitors
Aromatic sulfonamides, including compounds like "4-Sulfamoyl-N-(3-morpholinopropyl)benzamide," have been identified as inhibitors of carbonic anhydrase isoenzymes, displaying nanomolar inhibitory concentration across different isoenzymes. This suggests potential applications in the development of therapeutic agents targeting conditions modulated by carbonic anhydrase activity, such as glaucoma, edema, and certain neurological disorders (Supuran et al., 2013).
Cardiac Electrophysiological Activity
N-substituted imidazolylbenzamides and benzene-sulfonamides have been shown to exhibit cardiac electrophysiological activity, comparable to that of known class III agents. These findings indicate potential applications in the treatment of arrhythmias, suggesting that similar compounds could be explored for their effects on cardiac electrophysiology (Morgan et al., 1990).
Anticancer Agents
Indapamide derivatives have been synthesized for pro-apoptotic activity, with certain compounds demonstrating significant growth inhibition against melanoma cell lines. This indicates potential applications in cancer therapy, particularly in targeting melanoma (Yılmaz et al., 2015).
Heterocyclic Synthesis
Compounds synthesized for heterocyclic synthesis applications, such as thiophenylhydrazonoacetates, have been explored for yielding various derivatives, indicating the potential of structurally similar compounds in synthesizing novel heterocyclic structures, which are of interest in pharmaceutical research (Mohareb et al., 2004).
Synthesis of Block Copolymers
Aromatic polyamides have been synthesized with defined molecular weights and low polydispersity, demonstrating potential applications in material science, particularly in the development of novel polymeric materials (Yokozawa et al., 2002).
properties
IUPAC Name |
4-[benzyl(methyl)sulfamoyl]-N-(1-ethyl-2-oxobenzo[cd]indol-6-yl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C28H25N3O4S/c1-3-31-25-17-16-24(22-10-7-11-23(26(22)25)28(31)33)29-27(32)20-12-14-21(15-13-20)36(34,35)30(2)18-19-8-5-4-6-9-19/h4-17H,3,18H2,1-2H3,(H,29,32) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GLLKWGLNUDYRNV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C2=C3C(=C(C=C2)NC(=O)C4=CC=C(C=C4)S(=O)(=O)N(C)CC5=CC=CC=C5)C=CC=C3C1=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C28H25N3O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
499.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.